Cas no 1783566-99-3 ((2-Bromo-4-methoxypyridin-3-yl)methanol)

(2-Bromo-4-methoxypyridin-3-yl)methanol is a brominated pyridine derivative featuring a methoxy substituent at the 4-position and a hydroxymethyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and hydroxymethyl groups enhances its reactivity, enabling selective functionalization for the construction of complex heterocyclic frameworks. Its well-defined structure and stability under standard conditions make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The methoxy group further contributes to electronic modulation, facilitating tailored reactivity in target-oriented synthesis. This compound is typically handled under inert conditions to preserve its integrity.

(2-Bromo-4-methoxypyridin-3-yl)methanol structure

1783566-99-3 structure

Product Name:(2-Bromo-4-methoxypyridin-3-yl)methanol

CAS No:1783566-99-3

MF:C₇H₈BrNO₂

MW:218.047921180725

CID:4803219

Update Time:2025-10-12

(2-Bromo-4-methoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Bromo-4-methoxypyridin-3-yl)methanol
- 2-Bromo-4-methoxypyridine-3-methanol
- Inchi： 1S/C7H8BrNO2/c1-11-6-2-3-9-7(8)5(6)4-10/h2-3,10H,4H2,1H3
- InChI Key： YEQIYZKTRGUIEU-UHFFFAOYSA-N
- SMILES： BrC1C(CO)=C(C=CN=1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
XLogP3: 1
Topological Polar Surface Area: 42.4

(2-Bromo-4-methoxypyridin-3-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013086-250mg	2-Bromo-4-methoxypyridine-3-methanol	1783566-99-3	95%	250mg	$940.80	2022-04-02
Alichem	A029013086-1g	2-Bromo-4-methoxypyridine-3-methanol	1783566-99-3	95%	1g	$3,126.60	2022-04-02

(2-Bromo-4-methoxypyridin-3-yl)methanol Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on (2-Bromo-4-methoxypyridin-3-yl)methanol

Research Briefing on (2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 1783566-99-3) in Chemical Biology and Pharmaceutical Applications

In recent years, (2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 1783566-99-3) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and chemical probes. This compound, characterized by its bromo and methoxy functional groups, offers versatile reactivity for further derivatization, making it valuable in medicinal chemistry and drug discovery. Recent studies have highlighted its role in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2-Bromo-4-methoxypyridin-3-yl)methanol in the synthesis of selective JAK2 inhibitors. The researchers utilized this compound as a building block to introduce the pyridine moiety, which was critical for achieving high binding affinity and selectivity. The study reported a significant improvement in inhibitory activity compared to previous analogs, underscoring the importance of this intermediate in optimizing drug candidates for inflammatory diseases.

Another notable application was explored in a 2022 ACS Chemical Biology paper, where (2-Bromo-4-methoxypyridin-3-yl)methanol was employed in the development of covalent inhibitors targeting SARS-CoV-2 main protease. The bromo group facilitated the introduction of electrophilic warheads, enabling the formation of irreversible bonds with the protease active site. This approach demonstrated potent antiviral activity in vitro, suggesting potential for further development as a COVID-19 therapeutic.

Beyond its pharmaceutical applications, this compound has also been investigated in chemical biology for the design of activity-based probes (ABPs). A 2023 Nature Chemical Biology study utilized (2-Bromo-4-methoxypyridin-3-yl)methanol to develop fluorescent probes for monitoring enzyme activity in live cells. The methoxy group was found to enhance cell permeability, while the bromo group allowed for subsequent click chemistry modifications, enabling real-time imaging of target enzymes.

The synthetic accessibility of (2-Bromo-4-methoxypyridin-3-yl)methanol has been improved through recent methodological advances. A 2023 Organic Letters publication described a one-pot synthesis route with higher yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications, where consistent quality and scalability are paramount.

Looking forward, researchers anticipate expanding the applications of (2-Bromo-4-methoxypyridin-3-yl)methanol in targeted protein degradation strategies and PROTAC development. Preliminary results presented at the 2023 American Chemical Society meeting showed promising results in using derivatives of this compound as linker components for bifunctional degraders. The unique electronic properties imparted by the pyridine core appear to contribute to improved proteasome recruitment efficiency.

In conclusion, (2-Bromo-4-methoxypyridin-3-yl)methanol (CAS: 1783566-99-3) continues to demonstrate significant value in both pharmaceutical development and chemical biology research. Its versatility as a synthetic intermediate, combined with recent methodological improvements, positions it as an important tool for future drug discovery efforts. Ongoing research is expected to further elucidate its potential in emerging therapeutic modalities and diagnostic applications.